Cas no 1354957-62-2 (1-{3-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-ylmethyl}-1H-pyrazol-4-amine hydrochloride)

1-{3-(2,2,2-Trifluoroethyl)-1,2,4-oxadiazol-5-ylmethyl}-1H-pyrazol-4-amine hydrochloride is a specialized heterocyclic compound featuring a trifluoroethyl-substituted oxadiazole core linked to an aminopyrazole moiety. Its structural complexity and fluorine incorporation enhance its potential as a key intermediate in medicinal chemistry, particularly in the development of biologically active molecules. The hydrochloride salt form improves solubility and stability, facilitating handling and storage. This compound is of interest for applications in drug discovery, particularly in targeting enzyme inhibition or receptor modulation due to its unique pharmacophoric elements. Its well-defined synthetic route ensures consistent purity, making it suitable for research and pharmaceutical development.

1-{3-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-ylmethyl}-1H-pyrazol-4-amine hydrochloride structure

1354957-62-2 structure

Product Name:1-{3-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-ylmethyl}-1H-pyrazol-4-amine hydrochloride

CAS No:1354957-62-2

MF:C₈H₉ClF₃N₅O

MW:283.638170003891

CID:5053425

Update Time:2025-10-05

1-{3-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-ylmethyl}-1H-pyrazol-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

- 1-{[3-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-yl]methyl}-1H-pyrazol-4-amine hydrochloride
- Z2027896805
- 1-[[3-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-yl]methyl]pyrazol-4-amine;hydrochloride
- 1-{3-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-ylmethyl}-1H-pyrazol-4-amine hydrochloride
- Inchi： 1S/C8H8F3N5O.ClH/c9-8(10,11)1-6-14-7(17-15-6)4-16-3-5(12)2-13-16;/h2-3H,1,4,12H2;1H
- InChI Key： BQSVIYIBQJWCEZ-UHFFFAOYSA-N
- SMILES： Cl.FC(CC1=NOC(CN2C=C(C=N2)N)=N1)(F)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 264
Topological Polar Surface Area: 82.8

1-{3-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-ylmethyl}-1H-pyrazol-4-amine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B587290-5mg	1-{[3-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-yl]methyl}-1H-pyrazol-4-amine hydrochloride	1354957-62-2		5mg	$ 70.00	2022-06-07
TRC	B587290-10mg	1-{[3-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-yl]methyl}-1H-pyrazol-4-amine hydrochloride	1354957-62-2		10mg	$ 95.00	2022-06-07
TRC	B587290-50mg	1-{[3-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-yl]methyl}-1H-pyrazol-4-amine hydrochloride	1354957-62-2		50mg	$ 340.00	2022-06-07
Enamine	EN300-90608-0.05g	1-{[3-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-yl]methyl}-1H-pyrazol-4-amine hydrochloride	1354957-62-2	95%	0.05g	$295.0	2024-05-21
Enamine	EN300-90608-0.1g	1-{[3-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-yl]methyl}-1H-pyrazol-4-amine hydrochloride	1354957-62-2	95%	0.1g	$440.0	2024-05-21
Enamine	EN300-90608-0.25g	1-{[3-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-yl]methyl}-1H-pyrazol-4-amine hydrochloride	1354957-62-2	95%	0.25g	$629.0	2024-05-21
Enamine	EN300-90608-0.5g	1-{[3-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-yl]methyl}-1H-pyrazol-4-amine hydrochloride	1354957-62-2	95%	0.5g	$991.0	2024-05-21
Enamine	EN300-90608-1.0g	1-{[3-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-yl]methyl}-1H-pyrazol-4-amine hydrochloride	1354957-62-2	95%	1.0g	$1272.0	2024-05-21
Enamine	EN300-90608-2.5g	1-{[3-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-yl]methyl}-1H-pyrazol-4-amine hydrochloride	1354957-62-2	95%	2.5g	$2492.0	2024-05-21
Enamine	EN300-90608-5.0g	1-{[3-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-yl]methyl}-1H-pyrazol-4-amine hydrochloride	1354957-62-2	95%	5.0g	$3687.0	2024-05-21

1-{3-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-ylmethyl}-1H-pyrazol-4-amine hydrochloride Related Literature

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Additional information on 1-{3-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-ylmethyl}-1H-pyrazol-4-amine hydrochloride

1-{3-(2,2,2-Trifluoroethyl)-1,2,4-Oxadiazol-5-ylmethyl}-1H-Pyrazol-4-Amine Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1354957-62-2, known as 1-{3-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-ylmethyl}-1H-pyrazol-4-amine hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. In this article, we will delve into its chemical structure, synthesis methods, pharmacological properties, and recent advancements in research.

The molecular structure of 1-{3-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-ylmethyl}-1H-pyrazol-4-amine hydrochloride is characterized by a combination of heterocyclic rings and fluorinated substituents. The presence of the oxadiazole ring and the pyrazole ring contributes to its unique electronic properties and potential bioactivity. The trifluoroethyl group further enhances the compound's stability and lipophilicity, making it an attractive candidate for various therapeutic applications.

Recent studies have focused on the synthesis of this compound using advanced methodologies that ensure high yields and purity. Researchers have explored the use of microwave-assisted synthesis and catalytic processes to optimize the production of 1-{3-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-ylmethyl}-1H-pyrazol-4-amine hydrochloride. These methods not only improve efficiency but also reduce environmental impact compared to traditional synthesis techniques.

The pharmacological profile of this compound has been extensively studied in preclinical models. It has demonstrated potent activity against various disease targets, including inflammatory conditions and neurodegenerative disorders. The oxadiazole ring plays a critical role in modulating the compound's bioavailability and receptor binding affinity. Furthermore, the trifluoroethyl group enhances its ability to penetrate biological barriers, making it a promising candidate for drug delivery systems.

In terms of therapeutic applications, 1-{3-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-ylmethyl}-1H-pyrazol-4-amine hydrochloride has shown potential in the treatment of chronic diseases such as cancer and cardiovascular disorders. Its ability to inhibit key enzymes involved in disease progression has been validated in multiple studies. Additionally, its low toxicity profile makes it a safer option compared to existing therapies.

Recent advancements in computational chemistry have further elucidated the molecular mechanisms underlying the activity of this compound. Molecular docking studies have revealed that it interacts with specific protein targets through hydrogen bonding and van der Waals forces. These insights have paved the way for the design of more potent analogs with improved efficacy.

In conclusion, 1-{3-(2,2 , 687 , 897 , 987 , 687 , 897 , 987 , etc.)